1-(7-Aminoquinolin-3-yl)ethanol

• Molecular Formula: C11H12N2O
• Molecular Weight: 188.23 g/mol
• IUPAC Name: 1-(7-aminoquinolin-3-yl)ethanol
• InChI: InChI=1S/C11H12N2O/c1-7(14)9-4-8-2-3-10(12)5-11(8)13-6-9/h2-7,14H,12H2,1H3
• InChI Key: RNMHETKYZJVHRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=C2C=C(C=CC2=C1)N)O

Description

1-(7-Aminoquinolin-3-yl)ethanol is a quinoline derivative characterized by an amino group at the 7-position and an ethanol moiety at the 3-position of the heterocyclic ring. The quinoline scaffold is widely studied due to its pharmacological relevance, particularly in antimalarial and antitubercular drug development .

Its structural features position it as a candidate for further pharmacological evaluation, given the established bioactivity of aminoquinoline derivatives .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-(7-Aminoquinolin-3-yl)ethanol with structurally related aminoquinoline derivatives, highlighting key differences in substituents, physicochemical properties, and synthetic routes:

Compound Name	CAS Number	Molecular Formula	Substituents	Functional Group	Key Properties/Applications
1-(7-Aminoquinolin-3-yl)ethanol	Not provided	C11H12N2O	-NH2 at C7, -CH2CH2OH at C3	Alcohol	Hypothesized enhanced solubility; potential antitubercular/antimalarial activity (inferred)
1-(3-Aminoquinolin-7-yl)ethanone	73013-68-0	C11H10N2O	-NH2 at C3, -COCH3 at C7	Ketone	High structural similarity (0.98); used in ligand synthesis
1-(3-Fluoroquinolin-7-yl)ethanone	1958100-78-1	C11H8FNO	-F at C3, -COCH3 at C7	Ketone	Fluorine substitution may improve metabolic stability
8-Aminoquinoline-7-carbaldehyde	158753-17-4	C10H8N2O	-NH2 at C8, -CHO at C7	Aldehyde	Reactive aldehyde group for conjugation; similarity 0.82
1-[8-(3-Fluorophenyl)quinolin-7-yl]ethanol	1312687-67-4	C17H14FNO	-C6H4F at C8, -CH2CH2OH at C7	Alcohol	Fluorophenyl group enhances lipophilicity

Structural and Functional Analysis

• Positional Isomerism: The amino group’s position (C7 vs. C3 or C8) significantly impacts electronic distribution and binding affinity. For instance, 4-aminoquinolines are well-known antimalarials, whereas 7-amino derivatives may target different biological pathways .
• Functional Group Effects: Alcohol vs. Fluorine Substitution: Fluorinated derivatives (e.g., 1-(3-Fluoroquinolin-7-yl)ethanone) exhibit improved metabolic stability and membrane permeability due to fluorine’s electronegativity and small atomic radius .